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Compound of Interest

Compound Name: Thallium carbonate

Cat. No.: B3433446 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-verification of experimental data on thallium
carbonate, offering a comparative analysis of its physicochemical properties and toxicity

against relevant alternatives. All quantitative data is summarized in structured tables, and

detailed experimental methodologies are provided for key characterization techniques.

Physicochemical Properties: A Comparative
Analysis
Thallium carbonate (Tl₂CO₃) is a white, crystalline solid with notable physical and chemical

properties. A summary of its key characteristics is presented below, alongside data for

alternative thallium compounds and other materials used in similar applications.

Table 1: Comparison of Physical and Chemical
Properties
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Property
Thallium
Carbonate
(Tl₂CO₃)

Thallium(I)
Bromide (TlBr)

Thallium(I)
Iodide (TlI)

Chalcogenide
Glass
(Ge₂₀Sb₁₀Se₇₀)

Molecular Weight

( g/mol )
468.78[1] 284.29[2] 331.287[3] Variable

Appearance White crystals[4]

Yellow-white

crystalline

solid[5]

Yellow crystals[3] Amorphous solid

Melting Point

(°C)

272

(decomposes)[1]

[4]

460[5] 441.7[3]

Variable (low

glass transition

temp.)

Density (g/cm³) 7.11[1][4] 7.5[5] 7.1[3] Variable

Solubility in

Water

5.2 g/100 mL at

25°C[4]

Very slightly

soluble[5]

0.085 g/L at

25°C[3]
Insoluble

Crystal Structure
Monoclinic[4][6]

[7]

Cubic (CsCl

type)[6]

Orthorhombic

(room temp.)[3]
Amorphous

Space Group
C2/m (or I2/m)[8]

[9][10][11]
- Cmcm[6] -

Lattice

Parameters

a ≈ 7.55 Å, b ≈

5.38 Å, c ≈ 10.58

Å, β ≈ 94.78°[8]

[9]

a = 3.97 Å

a = 4.582 Å, b =

12.92 Å, c =

5.251 Å[6]

-

Toxicological Profile: A Critical Comparison
Thallium and its compounds are notoriously toxic. This section provides a comparative

overview of the acute toxicity of thallium carbonate and its alternatives.

Table 2: Comparative Acute Toxicity Data (LD₅₀)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.sigmaaldrich.com/IN/en/product/aldrich/333212
https://pubchem.ncbi.nlm.nih.gov/compound/Thallium-bromide
https://en.wikipedia.org/wiki/Thallium(I)_iodide
https://en.wikipedia.org/wiki/Thallium(I)_carbonate
https://www.espimetals.com/index.php/msds/736-Thallium%20Bromide
https://en.wikipedia.org/wiki/Thallium(I)_iodide
https://www.sigmaaldrich.com/IN/en/product/aldrich/333212
https://en.wikipedia.org/wiki/Thallium(I)_carbonate
https://www.espimetals.com/index.php/msds/736-Thallium%20Bromide
https://en.wikipedia.org/wiki/Thallium(I)_iodide
https://www.sigmaaldrich.com/IN/en/product/aldrich/333212
https://en.wikipedia.org/wiki/Thallium(I)_carbonate
https://www.espimetals.com/index.php/msds/736-Thallium%20Bromide
https://en.wikipedia.org/wiki/Thallium(I)_iodide
https://en.wikipedia.org/wiki/Thallium(I)_carbonate
https://www.espimetals.com/index.php/msds/736-Thallium%20Bromide
https://en.wikipedia.org/wiki/Thallium(I)_iodide
https://en.wikipedia.org/wiki/Thallium(I)_carbonate
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-0035-108172
https://pubchem.ncbi.nlm.nih.gov/compound/23031
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-0035-108172
https://en.wikipedia.org/wiki/Thallium(I)_iodide
https://www.degruyterbrill.com/document/doi/10.1524/zkri.1966.123.5.399/html?lang=en
https://www.researchgate.net/publication/237855982_Structure_cristalline_de_Tl2CO3
https://www.researchgate.net/publication/41760901_Crystal_structure_and_stability_of_Tl2CO3_at_high_pressures
https://www.researchgate.net/figure/The-crystal-structure-of-Tl2CO3-at-ambient-pressure-The-Tl-O-bond-distances-are-shown-up_fig1_23151616
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-0035-108172
https://www.degruyterbrill.com/document/doi/10.1524/zkri.1966.123.5.399/html?lang=en
https://www.researchgate.net/publication/237855982_Structure_cristalline_de_Tl2CO3
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-0035-108172
https://www.benchchem.com/product/b3433446?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3433446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Species
Route of
Administration

LD₅₀ (mg/kg)

Thallium Carbonate Mouse Oral 21[4]

Rat Oral 23 (LDLo)[4]

Thallium(I) Bromide Not readily available - -

Thallium(I) Iodide Rat Oral 24.1[3][12]

Mouse Oral 28 (LDLo)[13]

Mouse Subcutaneous 28 (LDLo)[13]

Chalcogenide Glass Mouse (fibroblasts) In vitro

Generally considered

cytocompatible, but

toxicity can arise from

surface oxidation.[14]

LDLo (Lowest Published Lethal Dose)

Experimental Protocols
Detailed methodologies for the characterization of thallium carbonate are outlined below.

These protocols are based on standard laboratory practices and can be adapted for specific

research needs.

Determination of Aqueous Solubility
This protocol determines the solubility of thallium carbonate in water at a specific

temperature.

Materials:

Thallium carbonate

Distilled water

Temperature-controlled shaker bath
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Analytical balance

Filtration apparatus (e.g., syringe filter)

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) or Atomic

Absorption Spectroscopy (AAS)

Procedure:

Prepare a supersaturated solution of thallium carbonate in distilled water in a sealed

container.

Place the container in a temperature-controlled shaker bath set to the desired temperature

(e.g., 25°C).

Allow the solution to equilibrate for at least 24 hours with continuous agitation to ensure

saturation.

After equilibration, cease agitation and allow the undissolved solid to settle.

Carefully extract a known volume of the supernatant using a pre-warmed syringe and

immediately filter it to remove any suspended particles.

Accurately weigh the collected filtrate.

Dilute the filtrate to a suitable concentration for analysis.

Determine the concentration of thallium in the diluted filtrate using ICP-OES or AAS.

Calculate the original concentration of thallium carbonate in the saturated solution, and

express the solubility in g/100 mL.

Thermal Decomposition Analysis
This protocol uses thermogravimetric analysis (TGA) to determine the decomposition

temperature of thallium carbonate.

Materials:
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Thermogravimetric Analyzer (TGA)

Thallium carbonate sample (a few milligrams)

Inert gas (e.g., nitrogen or argon)

Procedure:

Calibrate the TGA instrument according to the manufacturer's instructions.

Accurately weigh a small amount of thallium carbonate (typically 5-10 mg) into a TGA

crucible.

Place the crucible in the TGA furnace.

Purge the furnace with an inert gas at a constant flow rate.

Heat the sample from ambient temperature to a temperature above its expected

decomposition point (e.g., 400°C) at a controlled heating rate (e.g., 10°C/min).

Record the mass of the sample as a function of temperature.

The onset temperature of the mass loss step in the TGA curve corresponds to the

decomposition temperature of thallium carbonate.

Single-Crystal X-ray Diffraction (XRD)
This protocol outlines the steps for determining the crystal structure of thallium carbonate.

Materials:

Single crystal of thallium carbonate

Single-crystal X-ray diffractometer

Goniometer head

Cryoprotectant (if necessary)
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Procedure:

Select a suitable single crystal of thallium carbonate under a microscope. The crystal

should be well-formed and free of visible defects.

Mount the crystal on a goniometer head.

Center the crystal on the diffractometer.

Collect a preliminary set of diffraction images to determine the unit cell parameters and

crystal system.

Perform a full data collection by rotating the crystal and collecting diffraction data over a wide

range of angles.

Process the raw diffraction data, including integration of reflection intensities and corrections

for absorption and other experimental factors.

Solve the crystal structure using direct methods or Patterson methods to determine the

positions of the thallium and carbonate ions in the unit cell.

Refine the structural model against the experimental data to obtain accurate atomic

coordinates, bond lengths, and bond angles.

Acute Oral Toxicity Assessment (Adapted from OECD
Guideline 420)
This protocol provides a general framework for assessing the acute oral toxicity of a substance

like thallium carbonate. All animal experiments must be conducted in compliance with ethical

guidelines and regulations.

Materials:

Test substance (thallium carbonate)

Vehicle for administration (e.g., water)

Test animals (typically rats or mice of a single sex)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b3433446?utm_src=pdf-body
https://www.benchchem.com/product/b3433446?utm_src=pdf-body
https://www.benchchem.com/product/b3433446?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3433446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oral gavage needles

Cages and appropriate housing conditions

Procedure:

Sighting Study (optional): Administer the test substance to single animals in a sequential

manner at different dose levels to determine the appropriate starting dose for the main study.

Main Study:

Fast the animals overnight before dosing.

Administer a single oral dose of thallium carbonate to a group of animals using a gavage

needle.

Observe the animals closely for signs of toxicity and mortality immediately after dosing

and periodically for at least 14 days.

Record body weights at regular intervals.

At the end of the observation period, euthanize the surviving animals and perform a gross

necropsy.

Data Analysis: Determine the LD₅₀ value (the dose that is lethal to 50% of the test animals)

using appropriate statistical methods.

Visualizing Key Relationships and Pathways
The following diagrams illustrate important conceptual frameworks related to the analysis of

thallium carbonate.
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Caption: Workflow for the cross-verification of thallium carbonate data.
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Caption: Simplified signaling pathway of thallium-induced toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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